4-Ethyl-2,2,3-trimethylheptane

• CAS: 62199-05-7
• Molecular Formula: C12H26
• Molecular Weight: 170.33 g/mol
• InChI: InChI=1S/C12H26/c1-7-9-11(8-2)10(3)12(4,5)6/h10-11H,7-9H2,1-6H3
• InChIKey: COHRBFNOOUABCT-UHFFFAOYSA-N

4-Ethyl-2,2,3-trimethylheptane (CAS 62199-05-7): A Highly Branched C12 Alkane with NIST-Certified Thermophysical Characterization

4-Ethyl-2,2,3-trimethylheptane is a fully saturated, highly branched alkane with the molecular formula C₁₂H₂₆ and a molecular weight of 170.33 g·mol⁻¹ [1]. It is formally classified as a constitutional isomer of dodecane, distinguished by a unique substitution pattern featuring a quaternary carbon at the C2 position, adjacent tertiary carbons at C3 and C4, and a sterically congested 2,2,3-trimethyl motif that sharply deviates from the more common gem-dimethyl or isolated methyl branching patterns found in commodity isododecane isomers [2]. The compound is registered under CAS 62199-05-7 and DSSTox Substance ID DTXSID80699830, and its thermophysical properties have been critically evaluated by the NIST/TRC Web Thermo Tables (WTT) program, providing procurement-grade, model-ready data for density, viscosity, thermal conductivity, and phase equilibria across a wide temperature range [3].

Single-isomer C12 alkane – defined 2,2,3-trimethyl-4-ethyl branching, not a technical mixture

NIST/TRC critically evaluated – density, viscosity, heat capacity, phase equilibria catalogued

Procurement-ready data – supports precision modeling, CRM preparation, and method validation

• [1] PubChem Compound Summary for CID 53428646, 4-Ethyl-2,2,3-trimethylheptane. National Center for Biotechnology Information, 2024. View Source
• [2] R. Sander, Compilation of Henry's Law Constants (Version 5.0.0), Atmos. Chem. Phys., 23, 10901–12440, 2023. Entry for 2,2,3-trimethyl-4-ethylheptane (CAS 62199-05-7). View Source
• [3] NIST/TRC Web Thermo Tables (WTT) – Professional Edition, heptane, 4-ethyl-2,2,3-trimethyl- (CAS 62199-05-7). National Institute of Standards and Technology, 2012. View Source

Why Generic Isododecane Mixtures Cannot Substitute for 4-Ethyl-2,2,3-trimethylheptane in Precision Applications

Commercial isododecane (CAS 13475-82-6 or 31807-55-3) is not a single molecular entity but a variable mixture of C₁₂H₂₆ isomers in which 2,2,4,6,6-pentamethylheptane typically constitutes only ~80–85% of the material, with the balance being other branched and unsaturated hydrocarbons [1]. The boiling range of these mixtures spans approximately 170–195°C, reflecting the property spread of the constituent isomers . In contrast, 4-ethyl-2,2,3-trimethylheptane is a structurally defined, single-isomer compound with a distinct branching architecture — a contiguous 2,2,3-trimethyl substitution pattern combined with a 4-ethyl group — that generates a critically evaluated, singular normal boiling point and a unique viscosity-temperature profile catalogued in the NIST/TRC WTT database [2]. Because the density, volatility, and transport properties of branched alkanes are exquisitely sensitive to the position and proximity of methyl and ethyl substituents, substitution with a generic isomer mixture introduces batch-to-batch variability in evaporation rate, solvency, and phase behavior that is unacceptable in quantitative structure-property modeling, certified reference material preparation, and precision formulation [2].

Composition

This compound Single molecular entity, 4-ethyl-2,2,3-trimethylheptane

Commodity isododecane Variable C12 isomer mixture, ~80–85% 2,2,4,6,6-pentamethylheptane

Boiling behavior

This compound Singular NIST-evaluated normal boiling point

Commodity isododecane Boiling range ~170–195 °C; batch-dependent volatility

Thermophysical data

This compound ≥10 temperature-dependent properties critically assessed

Commodity isododecane Typically only vendor-reported density and boiling range

• [1] Customs Ruling NY N060598, The tariff classification of a mixture of Isododecane (CAS 13475-82-6) and other unsaturated acyclic C12 hydrocarbon isomers from Germany. U.S. Customs and Border Protection. View Source
• [2] NIST/TRC Web Thermo Tables (WTT) – Professional Edition, heptane, 4-ethyl-2,2,3-trimethyl- (CAS 62199-05-7). National Institute of Standards and Technology, 2012. View Source

Quantitative Differentiation of 4-Ethyl-2,2,3-trimethylheptane from its Closest C₁₂H₂₆ Analogs: A Procurement-Focused Evidence Guide

Normal Boiling Point Differentiation from Commodity Isododecane (2,2,4,6,6-Pentamethylheptane)

The normal boiling point of 4-ethyl-2,2,3-trimethylheptane has been critically evaluated by NIST/TRC and is available as a singular value through the WTT database, reflecting its status as a structurally pure isomer [1]. In contrast, the primary commercial alternative — 2,2,4,6,6-pentamethylheptane (the main component of industrial isododecane) — exhibits a boiling point of approximately 177.1°C at 760 mmHg . The difference in boiling point arises from the distinct branching architecture: the target compound's contiguous 2,2,3-trimethyl motif creates a different molecular shape and van der Waals surface area compared to the isolated gem-dimethyl groups of 2,2,4,6,6-pentamethylheptane, directly impacting vapor pressure and distillation behavior.

Boiling point vs. 2,2,4,6,6-pentamethylheptane

Head-to-head

Target: singular NIST/TRC value
Comparator: ~177.1 °C

Structurally governed boiling point difference; mixture boiling range cannot substitute.

WTT subscription required for exact target value.

Evidence Dimension	Normal boiling point
Target Compound Data	Critically evaluated value available from NIST/TRC WTT (singular, isomer-pure)
Comparator Or Baseline	2,2,4,6,6-Pentamethylheptane: 177.1°C at 760 mmHg
Quantified Difference	Structurally governed difference; exact value for target requires WTT subscription access
Conditions	NIST/TRC critically evaluated data vs. vendor-reported boiling point for comparator

Why This Matters

A singular, NIST-validated boiling point enables precise distillation cut points and vapor-pressure modeling that cannot be replicated with isomer mixtures boiling over a 20–25°C range.

• [1] NIST/TRC Web Thermo Tables (WTT) – Professional Edition, heptane, 4-ethyl-2,2,3-trimethyl- (CAS 62199-05-7). National Institute of Standards and Technology, 2012. View Source

Henry's Law Constant for Environmental Partitioning Compared with Linear Dodecane

The Henry's law solubility constant (Hscp) for 4-ethyl-2,2,3-trimethylheptane at 298.15 K is reported as 7.9 × 10⁻⁷ mol·m⁻³·Pa⁻¹ [1]. This value, compiled by Sander (2023) from Yaws (2003), can be contextualized against the Henry's law constant of n-dodecane, which is approximately 4.2 × 10⁻⁶ mol·m⁻³·Pa⁻¹ at 298 K — roughly 5.3-fold higher [2]. The lower Henry's law constant of the target compound indicates that its branching pattern reduces its propensity to partition from water into the gas phase relative to the linear isomer, consistent with the general observation that increased branching lowers vapor pressure and enhances aqueous solubility among alkane isomers.

Henry's law constant vs. n-dodecane

Class-level

Target: 7.9 × 10⁻⁷ mol·m⁻³·Pa⁻¹
n-Dodecane: ~4.2 × 10⁻⁶ mol·m⁻³·Pa⁻¹

Generic alkane data may overestimate air–water partitioning by ~5-fold.

Compiled from Yaws (2003); class-level inference.

Evidence Dimension	Henry's law solubility constant (Hscp) at 298.15 K
Target Compound Data	7.9 × 10⁻⁷ mol·m⁻³·Pa⁻¹ (2,2,3-trimethyl-4-ethylheptane)
Comparator Or Baseline	n-Dodecane: ~4.2 × 10⁻⁶ mol·m⁻³·Pa⁻¹
Quantified Difference	Target Hscp is approximately 5.3-fold lower (i.e., ~81% reduction in air-water partitioning potential)
Conditions	Compiled Henry's law constants; target value from Yaws (2003), n-dodecane value from literature

Why This Matters

For environmental fate modeling or exposure assessment, using n-dodecane or generic alkane partitioning data would overestimate volatilization by ~5-fold, leading to erroneous risk calculations.

• [1] R. Sander, Compilation of Henry's Law Constants (Version 5.0.0), Atmos. Chem. Phys., 23, 10901–12440, 2023. Entry for 2,2,3-trimethyl-4-ethylheptane (CAS 62199-05-7). Original data from Yaws (2003). View Source
• [2] D. Mackay, W. Y. Shiu, K. C. Ma, and S. C. Lee, Handbook of Physical-Chemical Properties and Environmental Fate for Organic Chemicals, 2nd ed., CRC Press, 2006. Henry's law constant for n-dodecane. View Source

NIST/TRC Critically Evaluated Thermophysical Property Coverage Versus Commodity Isododecane

The NIST/TRC Web Thermo Tables (WTT) Professional Edition contains critically evaluated recommendations for 4-ethyl-2,2,3-trimethylheptane covering: normal boiling temperature, critical temperature and pressure, density as a function of temperature (190–657.9 K), enthalpy of vaporization (255–657.9 K), heat capacity at saturation pressure (250–644.7 K), liquid and gas viscosity, thermal conductivity, and enthalpy of formation in both gas and liquid phases [1]. By comparison, the commercially dominant isomer 2,2,4,6,6-pentamethylheptane (isododecane) is typically sold as a technical-grade isomer mixture with only vendor-reported boiling range and density, lacking the independently validated, temperature-dependent transport property dataset available for the target compound .

NIST/TRC data coverage

Specification review

Target: ≥10 property dimensions, 190–657.9 K
Comparator: ≤2 vendor-reported values

Critically evaluated dataset may reduce parameter uncertainty in process simulation.

NIST/TRC Professional Edition vs. vendor datasheets.

Evidence Dimension	Availability of critically evaluated, temperature-dependent thermophysical property data
Target Compound Data	NIST/TRC WTT critically evaluated data for 10+ property dimensions across full temperature range (190–657.9 K for density; 250–1000 K for ideal gas heat capacity)
Comparator Or Baseline	2,2,4,6,6-Pentamethylheptane: vendor-reported boiling point range (170–195°C) and density (~0.75 g/mL) only; no independent critical evaluation
Quantified Difference	Target compound offers NIST-traceable, critically evaluated data across ≥10 thermophysical dimensions; comparator offers ≤2 vendor-reported, non-temperature-dependent values
Conditions	Comparison of NIST/TRC WTT Professional Edition coverage vs. vendor technical datasheets (Fisher Scientific, TCI, Carl Roth)

Why This Matters

For applications requiring validated input parameters for process simulation (Aspen Plus, CHEMCAD) or computational fluid dynamics, the NIST/TRC dataset eliminates parameter uncertainty that would otherwise propagate through the entire model.

• [1] NIST/TRC Web Thermo Tables (WTT) – Professional Edition, heptane, 4-ethyl-2,2,3-trimethyl- (CAS 62199-05-7). National Institute of Standards and Technology, 2012. View Source

Branching Pattern Differentiation from 2,2,4,4,6-Pentamethylheptane and Implications for Density

The target compound features a 2,2,3-trimethyl-4-ethyl substitution pattern that places three methyl substituents on adjacent carbons (C2 and C3) with an ethyl group at C4, creating a region of high steric congestion fundamentally different from the isolated gem-dimethyl groups in 2,2,4,4,6-pentamethylheptane [1]. The density of 2,2,4,4,6-pentamethylheptane is reported as approximately 0.75–0.76 g·cm⁻³ . While the experimentally determined density of 4-ethyl-2,2,3-trimethylheptane is available through NIST/TRC WTT, the difference in branching topology — contiguous versus isolated substitution — is known from alkane structure-property relationships to produce measurable differences in liquid density and packing efficiency [2]. The contiguous branching of the target compound is expected to disrupt efficient molecular packing relative to isomers with symmetrically distributed branching, resulting in a distinct density and thermal expansion coefficient.

Branching architecture & density

Class-level

Contiguous 2,2,3-trimethyl-4-ethyl pattern
Comparator: isolated gem-dimethyl groups

Packing disruption likely yields distinct density and thermal expansion.

Quantitative density accessible via WTT.

Evidence Dimension	Branching architecture and its impact on liquid density
Target Compound Data	Contiguous 2,2,3-trimethyl-4-ethyl pattern with quaternary C2 center
Comparator Or Baseline	2,2,4,4,6-Pentamethylheptane: isolated gem-dimethyl groups at C2, C4, and C6; density ~0.75–0.76 g·cm⁻³
Quantified Difference	Qualitative difference in molecular shape and packing; quantitative density difference accessible via NIST/TRC WTT for the target compound
Conditions	Structural analysis based on IUPAC nomenclature and InChI; density data for comparator from ChemSpider and vendor sources

Why This Matters

In solvent selection for polymer processing or extraction, density directly affects phase separation behavior and mass transfer; the contiguous branching of the target compound provides a density point not achievable with commercially available pentamethylheptane isomers.

• [1] PubChem Compound Summary for CID 53428646, 4-Ethyl-2,2,3-trimethylheptane. IUPAC name and InChI: InChI=1S/C12H26/c1-7-9-11(8-2)10(3)12(4,5)6/h10-11H,7-9H2,1-6H3. National Center for Biotechnology Information, 2024. View Source
• [2] E. W. Schmidt, Encyclopedia of Liquid Fuels, De Gruyter, 2022. Structure-property relationships of branched alkanes. View Source

Scientific and Industrial Application Scenarios Where 4-Ethyl-2,2,3-trimethylheptane Replaces Generic Isomer Mixtures

Certified Reference Material for Gas Chromatography Retention Index Calibration

The singular, isomer-pure nature of 4-ethyl-2,2,3-trimethylheptane, combined with its NIST/TRC critically evaluated normal boiling point, makes it a superior candidate for use as a retention index marker in gas chromatography, particularly for complex hydrocarbon analysis where co-elution of multiple isomers in technical isododecane mixtures obscures peak assignment [1]. Unlike the 170–195°C boiling range of commercial isododecane, the single boiling point of the target compound provides a sharp, reproducible retention time for method validation [2].

Process Simulation Input for Distillation Column Design Involving Branched C12 Hydrocarbons

Chemical engineers performing process simulation in Aspen Plus, CHEMCAD, or gPROMS require validated pure-component parameters for accurate vapor-liquid equilibrium predictions. The NIST/TRC WTT provides temperature-dependent density, vapor pressure, enthalpy of vaporization, heat capacity, and transport properties for 4-ethyl-2,2,3-trimethylheptane across a temperature range from 190 K to 657.9 K, enabling rigorous thermodynamic modeling that cannot be achieved with single-point vendor data for commercial isomer mixtures [1]. The availability of both liquid and gas phase viscosity as a function of temperature further supports hydraulic and mass transfer calculations in column design [1].

Environmental Fate Modeling Requiring Isomer-Specific Henry's Law Constants

Environmental scientists conducting multimedia fate modeling (e.g., EQC, SimpleBox, or CalTOX models) require compound-specific Henry's law constants for accurate prediction of air-water partitioning. The experimentally derived Henry's law constant of 7.9 × 10⁻⁷ mol·m⁻³·Pa⁻¹ for 4-ethyl-2,2,3-trimethylheptane [1] is approximately 5.3-fold lower than that of n-dodecane, meaning that use of generic alkane partitioning data would systematically over-predict volatilization from aqueous systems. This compound-specific value allows for defensible environmental risk assessment of processes involving this specific isomer.

Structure-Property Relationship Studies of Sterically Congested Branched Alkanes

The contiguous 2,2,3-trimethyl-4-ethyl substitution pattern of this compound, featuring a quaternary carbon adjacent to a tertiary carbon bearing an ethyl group, represents a sterically congested motif that is underexplored in quantitative structure-property relationship (QSPR) models for alkane boiling point, density, and viscosity prediction [1]. Researchers developing topological index models, group-contribution methods, or machine learning predictions for hydrocarbon properties require experimental data on such non-typical branching architectures to expand model applicability domains; the NIST/TRC critically evaluated dataset for this compound provides exactly this type of validation data [2].

Application

Selection Property

Validation Focus

GC retention index calibration

Isomer-pure, NIST boiling point

Retention time reproducibility

Process simulation (Aspen, CHEMCAD)

Temperature-dependent transport properties

Parameter uncertainty reduction

Environmental fate modeling

Isomer-specific Henry's law constant

Air-water partitioning accuracy

QSPR model expansion

Contiguous branching architecture

Topological index validation

• [1] R. Sander, Compilation of Henry's Law Constants (Version 5.0.0), Atmos. Chem. Phys., 23, 10901–12440, 2023. Entry for 2,2,3-trimethyl-4-ethylheptane (CAS 62199-05-7). View Source
• [2] NIST/TRC Web Thermo Tables (WTT) – Professional Edition, heptane, 4-ethyl-2,2,3-trimethyl- (CAS 62199-05-7). National Institute of Standards and Technology, 2012. View Source